1-Benzyl-5,6-dihydropyridin-2(1H)-one

• IUPAC Name: 1-benzyl-2,3-dihydropyridin-6-one
• InChI: InChI=1S/C12H13NO/c14-12-8-4-5-9-13(12)10-11-6-2-1-3-7-11/h1-4,6-8H,5,9-10H2
• InChI Key: OTBHVFLPUFDBTK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C=C1)CC2=CC=CC=C2
• Molecular Formula: C12H13NO
• DSSTOX Substance ID: DTXSID10455769
• Molecular Weight: 187.24 g/mol
• CAS RN: 128773-72-8

Description

1-Benzyl-5,6-dihydropyridin-2(1H)-one, also known as A-893, is a chemical compound that belongs to the class of dihydropyridines. It has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The mechanism of action of 1-Benzyl-5,6-dihydropyridin-2(1H)-one is not fully understood. However, it is believed to act as a calcium channel blocker and to inhibit the influx of calcium ions into cells. This, in turn, can lead to a reduction in the release of neurotransmitters, a reduction in inflammation, and an analgesic effect.
Biochemical and Physiological Effects:
1-Benzyl-5,6-dihydropyridin-2(1H)-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that it can reduce pain and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Benzyl-5,6-dihydropyridin-2(1H)-one in lab experiments is its potential as a calcium channel blocker. This can be useful in studying the role of calcium channels in various biological processes. However, one limitation is the lack of understanding of its mechanism of action, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 1-Benzyl-5,6-dihydropyridin-2(1H)-one. One direction is to investigate its potential as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study its potential as an analgesic for the treatment of chronic pain. Additionally, further research is needed to understand its mechanism of action and to identify potential drug targets.

Synthesis Methods

The synthesis of 1-Benzyl-5,6-dihydropyridin-2(1H)-one involves the reaction of benzaldehyde, ethyl acetoacetate, and ammonium acetate in ethanol under reflux conditions. The resulting product is then purified by recrystallization. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

1-Benzyl-5,6-dihydropyridin-2(1H)-one has been studied for its potential applications in various fields of research. In medicinal chemistry, it has been investigated for its potential as a calcium channel blocker and for its potential to inhibit the growth of cancer cells. In neuroscience, it has been studied for its potential as a neuroprotective agent and for its ability to modulate the release of neurotransmitters. In pharmacology, it has been investigated for its potential as an analgesic and for its ability to reduce inflammation.